Cas no 1266689-11-5 (1-[3-(3-fluorophenyl)propyl]piperazine dihydrochloride)

• Product Name: 1-[3-(3-fluorophenyl)propyl]piperazine dihydrochloride
• CAS No: 1266689-11-5
• MF: C₁₃H₂₀ClFN₂
• MW: 258.762705802917
• CID: 6066931
• PubChem ID: 52983554
• Update Time: 2025-09-25

1-[3-(3-fluorophenyl)propyl]piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-fluorophenyl)propyl]piperazine dihydrochloride
• 1266689-11-5
• 1-[3-(3-fluorophenyl)propyl]piperazine;dihydrochloride
• starbld0020900
• AKOS015945864
• EN300-6744109
• NS-04965
• MFCD21090453
• 1-(3-(3-Fluorophenyl)propyl)piperazine dihydrochloride

• Inchi： 1S/C13H19FN2.ClH/c14-13-5-1-3-12(11-13)4-2-8-16-9-6-15-7-10-16;/h1,3,5,11,15H,2,4,6-10H2;1H
• InChI Key： HOUXUJKTRGIBDA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)CCN1CCNCC1.Cl

Computed Properties

• Exact Mass: 294.1065822g/mol
• Monoisotopic Mass: 294.1065822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines